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Compound of Interest

Compound Name: Boc-Glu-Ofm

Cat. No.: B558423

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for N-a-Boc-L-glutamic acid y-(9-fluorenylmethyl) ester (Boc-Glu-Ofm).
As a critical reagent in peptide synthesis and other advanced chemical applications, a thorough
understanding of its safe handling is paramount for laboratory personnel. This document
synthesizes available safety information for structurally related compounds to provide a robust
guide in the absence of a specific, publicly available Safety Data Sheet (SDS) for Boc-Glu-
Oofm.

Compound Identification and Properties

While a detailed, official Safety Data Sheet for Boc-Glu-Ofm is not readily available, its
fundamental properties can be summarized from various chemical suppliers.
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Identifier Value

) N-a-Boc-L-glutamic acid y-(9-fluorenylmethyl)
Chemical Name t
ester

Boc-Glu(OFm)-OH, N-Boc-L-glutamic acid 5-(9-

Synonyms
fluorenylmethyl) ester

CAS Number 123417-18-5[1]
Molecular Formula C24H27NOe[1]
Molecular Weight 425.47 g/mol [2]
Appearance White to off-white solid/powder][3]

N Soluble in Chloroform, Dichloromethane, Ethyl
Solubility

Acetate, DMSO, Acetone[3]

Hazard Identification and Classification

Based on the safety data for analogous Boc-protected amino acids, Boc-Glu-Ofm is not
classified as a hazardous substance according to Regulation (EC) No. 1272/2008. However, as
with all laboratory chemicals, it should be handled with care. The following table outlines the
potential hazards, which are inferred from similar compounds.

Hazard Type Description

May be harmful if inhaled. May cause

Inhalation ) o
respiratory tract irritation.[4]

May be harmful if absorbed through the skin.

Skin Contact Lo
May cause skin irritation.[4]

Eye Contact May cause eye irritation.[4]

Ingestion May be harmful if swallowed.[4]

To the best of our knowledge, the chemical,
Chronic Exposure physical, and toxicological properties have not

been thoroughly investigated.
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GHS Pictograms (Anticipated): None required based on available data for similar compounds.
Signal Word (Anticipated): No signal word required.

Hazard Statements (Anticipated):

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Anticipated):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Boc-Glu-Ofm and ensure
the safety of laboratory personnel.
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Aspect Precautionary Measure

Use in a well-ventilated area, preferably in a

Engineering Controls i
chemical fume hood.

Safety glasses with side-shields, chemical-
resistant gloves (e.g., nitrile), and a lab coat are

Personal Protective Equipment (PPE) mandatory. For operations that may generate
dust, a NIOSH-approved respirator is

recommended.

Avoid contact with skin, eyes, and clothing.
Hygiene Practices Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Store in a tightly closed container in a cool, dry,
N and well-ventilated place. Recommended
Storage Conditions ) ]
storage temperature is typically 2-8°C to ensure

long-term stability.

Incompatible Materials Strong oxidizing agents.

Experimental Protocol: General Use in Solid-Phase
Peptide Synthesis (SPPS)

The following is a generalized protocol for the use of Boc-Glu-Ofm in the coupling step of Boc-
chemistry solid-phase peptide synthesis. This protocol should be adapted to the specific

requirements of the synthesis being performed.
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Preparation Boc Deprotection
Swell Resin Treat resin with Wash resin with Neutralize with
in DMF TFAin DCM DCM and DMF DIPEA in DMF

Prepare Reagents: \ Coupling Monitoring

- Boc-GIu-Ofm
- Coupling agents (e.g., HBTU, HOBY) Activate Boc-Glu-Ofm with Add activated amino acid Wash resin to remove Perform Kaiser test
- Base (e.g., DIPEA) HBTU/HOB and DIPEA to resin and react excess reagents to confirm reaction completion
- Solvent (e.g., DMF, NMP)

Click to download full resolution via product page

Caption: A generalized workflow for the use of Boc-Glu-Ofm in a solid-phase peptide synthesis
coupling cycle.

Safe Handling Workflow

The following diagram illustrates the logical flow of safe handling practices from receipt of the
compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Boc-glu(OFm)-OH | 123417-18-5 | FB41769 | Biosynth [biosynth.com]

e 3. Boc-Glu(Ofm)-OH | CAS:123417-18-5 | High Purity | Manufacturer BioCrick [biocrick.com]
e 4. peptide.com [peptide.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of Boc-Glu-Ofm: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558423#boc-glu-ofm-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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